Cas no 99735-30-5 (tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate)
Tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate is a protected amine derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include stability under various reaction conditions, making it a versatile intermediate for the preparation of pyrrolidine-based compounds. The tert-butyloxycarbonyl (Boc) protecting group ensures selective deprotection, enabling controlled functionalization of the amine moiety. The benzyl substituent further enhances its utility in chiral synthesis and as a precursor for bioactive molecules. This compound is particularly valuable in medicinal chemistry for the development of protease inhibitors and other pharmacologically active agents. Its well-defined reactivity profile and compatibility with standard purification methods contribute to its broad applicability in synthetic workflows.
99735-30-5 structure
Product Name:tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
CAS No:99735-30-5
MF:C16H24N2O2
MW:276.373964309692
MDL:MFCD00059039
CID:62101
PubChem ID:87564286
Update Time:2025-05-28
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
- 1-Benzyl-3-(Boc-amino)pyrrolidine
- 1-Benzyl-3-(tert-butoxycarbonylamino)pyrrolidine
- tert-Butyl(1-benzylpyrrolidin-3-yl)carbamate
- tert-Butyl hydrogen (1-benzylpyrrolidin-3-yl)carbonimidate
- 1,1-Dimethylethyl N-[1-(phenylmethyl)-3-pyrrolidinyl]carbamate
- DL-0075
- tert-butyl N-(1-benzylpyrrolidin-3-yl)carbamate;tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
- Tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
- MFCD01321148
- (R)-tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
- 1,1-dimethylethyl [1-(phenylmethyl)-3-pyrrolidinyl]carbamate
- (S)-tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
- FT-0660541
- A846073
- AB29158
- SY055295
- DTXSID20912515
- 1-BENZYL-3-N-BOC-AMINOPYRROLIDINE
- CS-W010076
- B1357
- FT-0601763
- AB09049
- 99735-30-5
- FT-0656801
- Tert-butyl N-(1-benzylpyrrolidin-3-yl)carbamate
- (R)-1-Benzyl-3-(Boc-amino)pyrrolidine
- PHOIDJGLYWEUEK-UHFFFAOYSA-N
- A2776
- t-butyl-1-benzylpyrrolidin-3-ylcarbamate
- SCHEMBL2241423
- BCP27219
- 1-BENZYL-3(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE
- AM20050039
- AKOS009158924
- SY020391
- MFCD00059039
- 1-Benzyl-N-Boc-pyrrolidin-3-amine
- DB-023536
- DB-012495
-
- MDL： MFCD00059039
- Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)17-14-9-10-18(12-14)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,17,19)
- InChI Key： PHOIDJGLYWEUEK-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1CN(CC2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 276.18400
- Monoisotopic Mass: 276.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.7
- Topological Polar Surface Area: 41.6A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.08
- Melting Point: 111.0 to 115.0 deg-C
- Boiling Point: 385.1°C at 760 mmHg
- Flash Point: 385.1 °C at 760 mmHg
- PSA: 41.57000
- LogP: 3.11440
- Solubility: Not determined
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Storage Condition：Sealed in dry,Room Temperature
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197299-10g |
tert-Butyl N-(1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 95+% | 10g |
$146 | 2021-08-05 | |
| Chemenu | CM197299-25g |
tert-Butyl N-(1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 95+% | 25g |
$266 | 2021-08-05 | |
| Ambeed | A413541-1g |
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 98% | 1g |
$41.0 | 2025-04-14 | |
| Ambeed | A413541-5g |
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 98% | 5g |
$64.0 | 2025-04-14 | |
| Ambeed | A413541-25g |
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 98% | 25g |
$213.0 | 2025-04-14 | |
| Apollo Scientific | OR311199-500mg |
tert-Butyl N-(1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 500mg |
£70.00 | 2024-07-19 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014266-1g |
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 98% | 1g |
￥30 | 2024-07-19 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014266-10g |
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 98% | 10g |
￥215 | 2024-07-19 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014266-5g |
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 98% | 5g |
￥138 | 2024-07-19 | |
| TRC | B750245-100mg |
tert-Butyl (1-Benzylpyrrolidin-3-yl)carbamate |
99735-30-5 | 100mg |
$ 50.00 | 2022-06-06 |
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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